Deferasirox Salicyloyl Ester Deferasirox Salicyloyl Ester
Brand Name: Vulcanchem
CAS No.: 1395346-28-7
VCID: VC0121536
InChI: InChI=1S/C28H19N3O6/c32-22-10-4-1-7-19(22)26-29-25(30-31(26)18-15-13-17(14-16-18)27(34)35)21-9-3-6-12-24(21)37-28(36)20-8-2-5-11-23(20)33/h1-16,32-33H,(H,34,35)
SMILES: C1=CC=C(C(=C1)C2=NC(=NN2C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4OC(=O)C5=CC=CC=C5O)O
Molecular Formula: C28H19N3O6
Molecular Weight: 493.475

Deferasirox Salicyloyl Ester

CAS No.: 1395346-28-7

Cat. No.: VC0121536

Molecular Formula: C28H19N3O6

Molecular Weight: 493.475

* For research use only. Not for human or veterinary use.

Deferasirox Salicyloyl Ester - 1395346-28-7

Specification

CAS No. 1395346-28-7
Molecular Formula C28H19N3O6
Molecular Weight 493.475
IUPAC Name 4-[3-[2-(2-hydroxybenzoyl)oxyphenyl]-5-(2-hydroxyphenyl)-1,2,4-triazol-1-yl]benzoic acid
Standard InChI InChI=1S/C28H19N3O6/c32-22-10-4-1-7-19(22)26-29-25(30-31(26)18-15-13-17(14-16-18)27(34)35)21-9-3-6-12-24(21)37-28(36)20-8-2-5-11-23(20)33/h1-16,32-33H,(H,34,35)
Standard InChI Key QGTKWIQUZBNSNT-LGUFXXKBSA-N
SMILES C1=CC=C(C(=C1)C2=NC(=NN2C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4OC(=O)C5=CC=CC=C5O)O

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